Cas no 78-32-0 (Phosphoric Acid Tris(4-methylphenyl) Ester)

Phosphoric Acid Tris(4-methylphenyl) Ester Properties

Names and Identifiers

• Tri-p-cresyl Phosphate
• Phosphoric Acid Tris(4-​methylphenyl) Ester
• Phosphoric acid,tris(4-methylphenyl) ester
• TRI-P-TOLYL PHOSPHATE
• Tri-p-cresyl phosphate (p-TCP, TPCP, TPTP)
• Tri-p-tolylphosphate1000µg
• Phosphoric Acid Tri-p-cresyl Ester
• Phosphoric Acid Tri-p-tolyl Ester
• Tris(p-cresyl) phosphate
• Tris(p-methylphenyl) phosphate
• p-Tolyl phosphate
• Tris(4-methylphenyl) phosphate
• Tpcp
• Phosphoric acid, tris(4-methylphenyl) ester
• Phosphoric acid, tri-p-tolyl ester
• tri-p-tolylphosphate
• Phosphoric Acid Tricresyl Ester
• Phosphoric acid, tri(4-tolyl)ester
• Phosphoric acid, tris(methylphenyl) ester
• BOSMZFBHAYFUBJ-UHFFFAOYSA-N
• p-Tolyl phosphate ((C7H7O)3PO)
• 5149JKD098
• tris-p-tolyl phosphate
• 4-methylphenyl di4-methylphenyl phosphate
• DSSTo
• Tri-p-tolyl Phosphate
• Tri-p-cresyl phosphate
• CHEMBL1596847
• Phosphoric Acid Tris(4-?methylphenyl) Ester
• DSSTox_GSID_21391
• FT-0737184
• Tox21_302886
• CAS-1330-78-5
• SCHEMBL21582
• NSC 2181
• UNII-5149JKD098
• Tri-4-cresyl phosphate
• TRI-P-CRESYL PHOSPHATE [HSDB]
• 78-32-0
• Tricresyl phosphate (Tritolyl phosphate)
• NS00008724
• AKOS005208650
• NCGC00164427-01
• D92582
• NCGC00260672-01
• NCGC00091176-03
• P-TOLYL PHOSPHATE (C7H7O)3PO
• NCGC00091176-01
• FT-0696540
• NCGC00256457-01
• TPC
• HSDB 2559
• trip-tolyl phosphate
• Tox21_201546
• AI3-04490
• Tritolyl phosphate, mixture of isomers
• NSC2181
• TRICRESYL PHOSPHATE
• Tricresyl phosphate, mixture of isomers
• Phosphoric Acid Tris(4-methylphenyl) Ester
• MFCD00041908
• Q26840796
• T2209
• CS-0313141
• NSC-2181
• DTXSID5052676
• NCGC00091176-02
• DSSTox_RID_76133
• EINECS 201-105-6
• DSSTox_CID_1391
• DB-353155
• Tritolyl phosphate Solution in Toluene, 100ug/mL
• Phosphoric acid, triptolyl ester
• Triptolyl phosphate
• 1ST000206-100T
• STK368776
• DTXCID801391
• Phosphoric acid, tris(4methylphenyl) ester
• Phosphoric acid, tri(4tolyl)ester
• BBL000008
• +Expand

• MDL： MFCD00041908
• InChIKey： BOSMZFBHAYFUBJ-UHFFFAOYSA-N
• Inchi： 1S/C21H21O4P/c1-16-4-10-19(11-5-16)23-26(22,24-20-12-6-17(2)7-13-20)25-21-14-8-18(3)9-15-21/h4-15H,1-3H3
• SMILES： P(=O)(OC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(OC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])OC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 368.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 368.11774614g/mol
• Heavy Atom Count: 26
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 6.25670
• PSA: 54.57000
• Boiling Point: 430°C(lit.)
• Melting Point: 75.0 to 78.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 410 °C
• Color/Form: White needle like crystals.
• Solubility: Soluble in ethanol \ ether \ benzene \ chloroform and acetic acid
• Density: 1.2470

Related Categories

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